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Compound of Interest

3-(3-acetyl-1H-indol-1-
Compound Name:

yl)propanoic acid
CAS No.: 869947-44-4
Cat. No.: B497327
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For researchers, scientists, and drug development professionals, understanding the cross-
reactivity of acetylated indole compounds is crucial for accurate interpretation of experimental
results and the development of selective therapeutic agents. This guide provides a comparative
analysis of the binding affinities and functional activities of various acetylated indole derivatives,
supported by experimental data and detailed methodologies.

Quantitative Comparison of Receptor Binding and
Functional Potency

The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of a
series of N,N-dialkyltryptamines, including 4-hydroxy and 4-acetoxy (acetylated) derivatives, at
human serotonin receptors. O-acetylation generally leads to a decrease in potency at the 5-
HT2A receptor in vitro.[1] However, in vivo studies suggest that some O-acetylated tryptamines
may function as prodrugs, being deacetylated to their more active 4-hydroxy counterparts.[1]
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Table 1: Binding Affinities (Ki, nM) of Tryptamine Derivatives at Human Serotonin Receptors[1]

[2]

Compound 5-HT1A 5-HT2A 5-HT2C SERT
4-Hydroxy
Tryptamines
4-OH-DMT

o 128 + 16 504 +11.2 314+56 >10,000
(Psilocin)
4-OH-MET 158 + 25 49.6 £9.3 435+8.1 >10,000
4-OH-MPT 114 +19 42.1+75 39.8+7.2 >10,000
4-Acetoxy
(Acetylated)
Tryptamines
4-AcO-DMT (O-

o 225 + 38 93.1+15.8 68.7 +12.3 >10,000

Acetylpsilocin)
4-AcO-MET 289 + 49 121 +21 98.6 +17.5 >10,000
4-AcO-MPT 201 + 34 105+ 18 85.4+15.1 >10,000
4-AcO-DIPT >10,000 1,160 £ 200 5,430 + 980 >10,000
4-AcO-MiPT >10,000 1,340 + 240 6,890 + 1240 >10,000

Data are presented as mean + SEM.

Table 2: Functional Potency (EC50, nM) and Efficacy (% 5-HT) of Tryptamine Derivatives at
Human 5-HT2A Receptors (Calcium Mobilization Assay)[1]
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Compound EC50 (nM) Emax (% 5-HT)

4-Hydroxy Tryptamines

4-OH-DMT (Psilocin) 8.7x15 98.2+3.1
4-OH-MET 7914 97.6+3.0
4-OH-MPT 65+1.1 99.1+238

4-Acetoxy (Acetylated)

Tryptamines

4-AcO-DMT (O-Acetylpsilocin) 148 + 25 79.2+45
4-AcO-MET 189 + 32 85.4+4.1
4-AcO-MPT 162 + 28 82.3+4.3
4-AcO-DiPT 2,150 + 370 74.6 £5.2
4-AcO-MiPT 2,580 £ 440 789149

Data are presented as mean + SEM.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Radioligand Binding Assays

Radioligand binding assays are employed to determine the affinity of a compound for a specific
receptor.[2] This is achieved by measuring the displacement of a radiolabeled ligand from the
receptor by the test compound.

Workflow for Radioligand Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Cross-Reactivity of Acetylated Indole Compounds: A
Comparative Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b497327/docs#cross-reactivity-of-acetylated-indole-
compounds-a-comparative-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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